Cas no 1468981-91-0 (5-(pyridin-4-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(pyridin-4-yl)-1,3-oxazolidin-2-one
• CAS No: 1468981-91-0
• Molecular Formula: C₈H₈N₂O₂
• Molecular Weight: 164.161321640015
• CID: 5941329
• PubChem ID: 82367256

5-(pyridin-4-yl)-1,3-oxazolidin-2-one Properties

Names and Identifiers

• 5-(pyridin-4-yl)-1,3-oxazolidin-2-one
• EN300-1834323
• SCHEMBL13547538
• 1468981-91-0

• InChIKey： PEJKSPHFVKQRHU-UHFFFAOYSA-N
• Inchi： 1S/C8H8N2O2/c11-8-10-5-7(12-8)6-1-3-9-4-2-6/h1-4,7H,5H2,(H,10,11)
• SMILES： O1C(NCC1C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 164.058577502g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.058577502g/mol
• Heavy Atom Count: 12
• Complexity: 178
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones